Cas no 69195-74-0 (5-[(8-chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)amino]pentanoic acid)

• Product Name: 5-[(8-chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)amino]pentanoic acid
• CAS No: 69195-74-0
• MF: C₁₉H₂₀ClNO₂S
• MW: 361.88560295105
• CID: 1733773
• PubChem ID: 3052652
• Update Time: 2025-04-21

5-[(8-chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)amino]pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(8-chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)amino]pentanoic acid
• 10-[(4-Carboxybutyl)amino]-8-chloro-10,11-dihydrodibenzo[b,f]thiepin
• 5-[(3-chloro-5,6-dihydrobenzo[b][1]benzothiepin-5-yl)amino]pentanoic acid
• BRN 1401279
• Pentanoic acid, 5-((8-chloro-10,11-dihydrodibenzo(b,f)thiepin-10-yl)amino)-
• VUFB-10543
• DTXSID20988896
• 69195-74-0
• 10-(4-Carboxybutylamino)-8-chloro-10,11-dihydrodibenzo(b,f)thiepin
• 5-((8-Chloro-10,11-dihydrodibenzo(b,f)thiepin-10-yl)amino)pentanoic acid

• Inchi： 1S/C19H20ClNO2S/c20-14-8-9-18-15(12-14)16(21-10-4-3-7-19(22)23)11-13-5-1-2-6-17(13)24-18/h1-2,5-6,8-9,12,16,21H,3-4,7,10-11H2,(H,22,23)
• InChI Key： OZMVCLQSNHXYJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CC1C=CC=CC=1S2)NCCCCC(=O)O

Computed Properties

• Exact Mass: 361.090327
• Monoisotopic Mass: 361.090327
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 2

Experimental Properties

• Density: 1.32
• Boiling Point: 517°C at 760 mmHg
• Flash Point: 266.5°C
• Refractive Index: 1.654